N-(2,5-dichlorophenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H23Cl2N3O/c1-14-3-6-19(15(2)11-14)25-9-7-24(8-10-25)13-20(26)23-18-12-16(21)4-5-17(18)22/h3-6,11-12H,7-10,13H2,1-2H3,(H,23,26)
• InChI Key: XOOJJSMHZXWROB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)CC(=O)NC3=C(C=CC(=C3)Cl)Cl)C
• Molecular Formula: C20H23Cl2N3O
• Molecular Weight: 392.3 g/mol

Description

N-(2,5-dichlorophenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide, commonly known as DPA, is a chemical compound that has gained attention in scientific research due to its potential medicinal properties. DPA belongs to the class of piperazine derivatives and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism Of Action

The exact mechanism of action of DPA is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the dopamine and serotonin systems. DPA has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in the inflammatory response.
Biochemical and Physiological Effects
Studies have shown that DPA has various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. DPA has also been shown to reduce tumor growth by inducing apoptosis in cancer cells. Additionally, DPA has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its anti-depressant effects.

Advantages And Limitations For Lab Experiments

DPA has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level. Additionally, DPA has been extensively studied, and its mechanism of action and potential therapeutic applications are well-documented. However, there are also limitations to using DPA in lab experiments. For example, its potential side effects and toxicity levels are not fully understood, and it may not be suitable for use in certain animal models.

Future Directions

There are several future directions for research related to DPA. One area of focus is the development of DPA derivatives with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of DPA and its potential therapeutic applications. Other future directions include investigating the potential use of DPA in combination with other drugs and exploring its potential use in treating other medical conditions, such as epilepsy and Parkinson's disease.

Synthesis Methods

DPA can be synthesized through several methods, including the reaction of 2,5-dichloroaniline with 1-(2,4-dimethylphenyl)piperazine in the presence of acetic anhydride and acetic acid. Another method involves the reaction of 2,5-dichloroaniline with 1-(2,4-dimethylphenyl)piperazine in the presence of sodium hydride and dimethylformamide.

Scientific Research Applications

DPA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-depressant properties. DPA has also been studied for its potential use as an analgesic, anticonvulsant, and antipsychotic agent.